Cas no 1268033-69-7 (2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid)

• Product Name: 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid
• CAS No: 1268033-69-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5207334
• Update Time: 2026-03-06

2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylimidazo[1,2-a]pyrimidin-3-yl)acetic acid
• 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid

• Inchi： 1S/C9H9N3O2/c1-6-7(5-8(13)14)12-4-2-3-10-9(12)11-6/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： HQJFTLCRODXINC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1N2C(=NC=1C)N=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid

Comprehensive Overview of 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid (CAS No. 1268033-69-7)

2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid (CAS No. 1268033-69-7) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyrimidine family, a class of molecules known for their diverse biological activities. Researchers are increasingly interested in this compound due to its unique structural features, which make it a promising candidate for drug discovery and development. The presence of both imidazole and pyrimidine rings in its structure contributes to its ability to interact with various biological targets, including enzymes and receptors.

The compound's acetic acid moiety further enhances its solubility and reactivity, making it suitable for derivatization and conjugation with other molecules. This property is particularly valuable in medicinal chemistry, where researchers often modify compounds to improve their pharmacokinetic profiles. Recent studies have explored the potential of 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid in targeting inflammatory pathways, with some preliminary results suggesting its efficacy in modulating immune responses. As the demand for novel anti-inflammatory agents grows, this compound has garnered attention from both academic and industrial researchers.

In addition to its pharmaceutical applications, 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid has also been investigated for its role in material science. Its heterocyclic core can serve as a building block for the synthesis of advanced materials with unique electronic properties. For instance, derivatives of this compound have been explored for their potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The versatility of this molecule underscores its importance across multiple scientific disciplines.

One of the most frequently asked questions about 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid is its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, starting from readily available precursors. Key steps often involve cyclization and functional group transformations, which require careful optimization to achieve high yields and purity. Researchers are also interested in the compound's stability under various conditions, as this information is critical for its storage and handling in laboratory settings.

Another area of interest is the compound's potential as a biomarker or probe in diagnostic applications. Its fluorescent properties, when properly functionalized, could enable its use in imaging techniques for disease detection. This aligns with the growing trend of personalized medicine, where precise and early diagnosis is paramount. As such, 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid is being studied for its ability to bind specific biomolecules, paving the way for innovative diagnostic tools.

Environmental and safety considerations are also paramount when working with 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid. While the compound is not classified as hazardous, proper laboratory practices should always be followed to minimize exposure and ensure safe disposal. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines when handling this chemical. The compound's biodegradability and environmental impact are subjects of ongoing research, reflecting the broader scientific community's commitment to sustainable practices.

In summary, 2-{2-methylimidazo[1,2-a]pyrimidin-3-yl}acetic acid (CAS No. 1268033-69-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and diagnostics. Its unique structure and reactivity make it a valuable tool for researchers exploring new therapeutic agents and functional materials. As scientific advancements continue to unfold, this compound is likely to play an increasingly prominent role in cutting-edge research and innovation.